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Compound of Interest

Compound Name: Molybdenum-92

Cat. No.: B083593

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and isotopic
abundance of Molybdenum-92 (°2Mo). It is intended to serve as a foundational resource for
professionals in research, science, and drug development who require detailed information on
this stable isotope. The guide includes a summary of the isotopic composition of naturally
occurring molybdenum, a detailed experimental protocol for determining isotopic abundance,
and a workflow diagram illustrating the analytical process.

Molybdenum is a transition metal that is essential for various biological and industrial
processes. It exists naturally as seven isotopes, six of which are stable.[1][2] Molybdenum-92
is one of these stable isotopes and finds applications in specialized scientific research,
including studies on neutron scattering and the evaluation of the neutron electric dipole
moment.[1][3]

Natural Occurrence of Molybdenum

Molybdenum does not occur naturally as a free metal on Earth; it is typically found in oxidized
states within various minerals.[4][5] The average concentration of molybdenum in the Earth's
crust is approximately 1.5 parts per million, making it the 54th most abundant element.[4] In the
oceans, it is the 25th most abundant element, with an average concentration of 10 parts per
billion.[4] Molybdenum is also a trace element necessary for most forms of life.
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Isotopic Abundance of Molybdenum

The standard atomic weight of molybdenum is 95.95 g/mol .[4] The isotopic composition of
naturally occurring molybdenum has been determined through mass-spectrometric
measurements.[6] The following table summarizes the isotopic abundance of all naturally
occurring molybdenum isotopes.

Isotopic
Isotope Atomic Mass (Da) Abundance (Mole Stability
Fraction %)

2Mo 91.906807 14.649 Stable
24Mo 93.905084 9.187 Stable
%Mo 94.9058374 15.873 Stable
%Mo 95.9046748 16.673 Stable
°7Mo 96.906017 9.582 Stable
9%8Mo 97.905404 24.292 Stable
Unstable
100Mo 99.907468 9.744

(Radioactive)

Data sourced from the
Commission on
Isotopic Abundances

and Atomic Weights.
[61[7]

Experimental Protocol for Isotopic Abundance
Determination

The precise determination of molybdenum's isotopic composition is crucial for various
geological and environmental studies. The most common and accurate method employed is
Multiple-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[8][9] This
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technique allows for high-precision measurement of isotope ratios. To correct for instrumental
mass bias, a double-spike technique is often utilized.[8][9][10]

Objective: To accurately determine the isotopic abundance of molybdenum in a given sample.
Methodology: MC-ICP-MS with Double-Spike Correction
e Sample Preparation:

o The sample containing molybdenum is first digested and dissolved to create an aqueous
solution.

o A"double-spike,"” which is an artificially created mixture of two rare molybdenum isotopes
(e.g., °’Mo and 1°°Mo) in a precisely known ratio, is added to the sample solution.

o Chemical Separation:

o To avoid isobaric interferences (i.e., interference from isotopes of other elements with the
same mass) from elements like Zirconium (Zr) and Ruthenium (Ru), molybdenum is
chemically separated from the sample matrix.[8][9]

o This is typically achieved using multi-stage ion-exchange chromatography.[9][10] The
process involves passing the sample solution through columns containing specialized
resins that selectively retain and then release molybdenum, effectively purifying it from
interfering elements.

e Mass Spectrometric Analysis:

o The purified molybdenum sample, now containing the double-spike, is introduced into the
MC-ICP-MS.

o The sample is nebulized and introduced into an argon plasma, which ionizes the
molybdenum atoms.

o The ions are then accelerated and passed through a magnetic field, which separates them
based on their mass-to-charge ratio.
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o Multiple collectors simultaneously measure the ion beams of the different molybdenum
isotopes, providing precise ratio measurements.

o Data Correction and Analysis:
o The measured isotope ratios are affected by instrumental mass fractionation.

o The known ratio of the two isotopes in the double-spike allows for the precise calculation
and correction of this instrumental mass bias.

o The corrected data yields the true isotopic composition of the original sample.

Workflow for Molybdenum Isotopic Analysis

The following diagram illustrates the logical workflow for the determination of molybdenum
isotopic abundance using the MC-ICP-MS double-spike method.
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Caption: Workflow for Molybdenum Isotopic Abundance Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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